5-Bromo-2-iodobenzoic acid tert-butyl ester

• IUPAC Name: tert-butyl 5-bromo-2-iodobenzoate
• InChI: InChI=1S/C11H12BrIO2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,1-3H3
• InChI Key: HOCGUGMQWQQTLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=CC(=C1)Br)I
• Molecular Formula: C11H12BrIO2
• Molecular Weight: 383.02 g/mol

Description

5-Bromo-2-iodobenzoic acid tert-butyl ester is an organic compound that has garnered considerable attention in scientific research. It is an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields.

Synthesis Analysis

Tert-butyl esters are commonly used as protecting groups in organic synthesis. The reaction of tert-butyl esters with SOCl2 at room temperature provides acid chlorides in very good yields. The hazardous Schmidt procedure for tert-butyl benzoate ester cleavage using NaH in DMF involves BAC2 ester cleavage by NaH-derived NaOH.

Molecular Structure Analysis

The molecular formula of this compound is C11H12BrIO2. The molecular weight of the compound is 383.02 g/mol.

Chemical Reactions Analysis

Tert-butyl esters are known to react with various nucleophiles and electrophiles. They can be deprotected using aqueous phosphoric acid, which is an environmentally benign, selective, and mild reagent. The combination of the tris-4-bromophenylamminium radical cation, commonly known as magic blue (MB •+), and triethylsilane mediates a mild OtBu deprotection.

Mechanism of Action

Target of Action

It’s known that similar compounds are often used in organic synthesis, particularly in suzuki-miyaura coupling reactions . These reactions involve the formation of carbon-carbon bonds, which are fundamental in the construction of complex organic molecules.

Mode of Action

The compound, being an ester, can participate in esterification and transesterification reactions. It can also be involved in cross-coupling reactions, such as the Suzuki-Miyaura coupling . In these reactions, the compound can act as a reagent, contributing its aryl group (the 5-bromo-2-iodobenzoate part) to the formation of new carbon-carbon bonds.

Pharmacokinetics

It’s worth noting that esters like this compound are generally known for their good lipophilicity, which can enhance cellular absorption and distribution . The compound’s stability under various conditions is also an important factor influencing its bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action largely depend on its role in the specific reaction. In the context of Suzuki-Miyaura coupling, the compound contributes to the formation of new carbon-carbon bonds, leading to the synthesis of complex organic molecules .

Action Environment

The action, efficacy, and stability of “5-Bromo-2-iodobenzoic acid tert-butyl ester” can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the pH, temperature, and the presence of a catalyst . Furthermore, the compound’s stability can be influenced by storage conditions .

Safety and Hazards

Tert-butyl esters, including 5-Bromo-2-iodobenzoic acid tert-butyl ester, can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Given its importance as an intermediate in organic synthesis, the future research directions for 5-Bromo-2-iodobenzoic acid tert-butyl ester could involve its use in the synthesis of complex medicinal compounds. It could also be used as a building block in the synthesis of model N-substituted oligoglycines (peptoids) containing an N-linked lactoside side-chain.